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Compound of Interest

Compound Name:
Hexacosanoic Acid Methyl Ester-

d3

Cat. No.: B10819042 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Hexacosanoic Acid Methyl Ester-d3, fostering

a culture of safety and operational excellence.

Hexacosanoic Acid Methyl Ester-d3 is a deuterated form of a long-chain fatty acid methyl

ester.[1][2] While the non-deuterated form, Hexacosanoic Acid Methyl Ester, is not classified as

a hazardous substance according to the Globally Harmonized System (GHS), it is crucial to

handle all laboratory chemicals with care and to consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for complete safety and disposal information.[3]

Chemical and Physical Properties
A clear understanding of a substance's properties is the first step in safe handling and disposal.
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Property Value

Chemical Name Hexacosanoic-26,26,26-d3 acid, methyl ester[1]

Synonyms
C26:0 methyl ester-d3, Cerotic Acid methyl

ester-d3[1]

CAS Number 2743078-84-2[1]

Molecular Formula C₂₇H₅₁D₃O₂[1][2]

Molecular Weight 413.7 g/mol [1]

Physical Form Solid[1]

Pre-Disposal and Handling Protocol
Before beginning the disposal process, ensure all necessary personal protective equipment

(PPE) is worn and the work area is properly prepared.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Work Area Preparation:

Ensure adequate ventilation in the work area.

Have an appropriate spill kit readily available.

Designate a clearly labeled waste container for the chemical.

Step-by-Step Disposal Procedure
Follow these steps for the safe disposal of Hexacosanoic Acid Methyl Ester-d3:
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Consult the Safety Data Sheet (SDS): Always locate and thoroughly read the SDS provided

by the manufacturer before handling or disposing of the chemical. The SDS contains specific

information regarding hazards, handling, and disposal.

Assess Contamination: Determine if the Hexacosanoic Acid Methyl Ester-d3 waste is pure

or mixed with other solvents or chemicals. This will dictate the appropriate waste stream.

Contain the Waste:

For the pure solid, carefully transfer it into a designated, sealable, and clearly labeled

waste container.

If the compound is in solution, absorb the liquid with a non-reactive absorbent material

such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels

for large quantities of flammable solvents.

Package the Waste: Place the contained waste into a larger, compatible, and properly

labeled hazardous waste container. Ensure the container is sealed to prevent leaks.

Label the Waste Container: The label should include:

The full chemical name: "Hexacosanoic Acid Methyl Ester-d3"

The concentration and quantity of the waste.

Any associated hazards (if mixed with hazardous solvents).

The date of accumulation.

Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,

and secure waste accumulation area, away from incompatible materials.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the final

pickup and disposal of the waste. Always follow local, state, and federal regulations for

chemical waste disposal.[4] Do not dispose of chemical waste down the drain.[4][5]
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Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for Hexacosanoic
Acid Methyl Ester-d3.
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Disposal Workflow for Hexacosanoic Acid Methyl Ester-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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